N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C23H29N3O4S2.ClH/c1-5-30-19-9-7-10-20-21(19)24-23(31-20)26(16-8-15-25(3)4)22(27)17-11-13-18(14-12-17)32(28,29)6-2;/h7,9-14H,5-6,8,15-16H2,1-4H3;1H
• InChI Key: XZFOVJXEFYWNTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC.Cl
• Molecular Formula: C23H30ClN3O4S2
• Molecular Weight: 512.1 g/mol
• CAS No.: 1216645-75-8

Description

N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O4S2 and its molecular weight is 512.08. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, including those with dimethylamino groups, have been studied for their corrosion inhibiting effects on steel in acidic solutions. Experimental and theoretical studies have demonstrated that such compounds offer significant protection against steel corrosion, attributed to their ability to adsorb onto surfaces through both physical and chemical interactions. This insight could inform the development of corrosion-resistant coatings or treatments in industrial applications (Hu et al., 2016).

Synthetic Chemistry

In synthetic chemistry, benzothiazole derivatives have served as intermediates in the creation of complex molecules. For instance, efficient, microwave-mediated synthetic routes have been developed for benzothiazole- and benzimidazole-based heterocycles, highlighting the versatility of these compounds in generating novel chemical entities. Such methodologies are crucial for the rapid synthesis of compounds with potential biological activities (Darweesh et al., 2016).

Antimicrobial and Anticancer Properties

Several studies have synthesized novel benzothiazole derivatives to explore their antimicrobial and anticancer properties. These efforts aim to identify compounds with significant bioactivity that could serve as leads for the development of new therapeutic agents. For example, a study on benzodifuranyl derivatives derived from visnaginone and khellinone reported compounds with promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimalarial and COVID-19 Potential

Research on sulfonamides, including benzothiazole sulfonamide derivatives, has investigated their potential as antimalarial agents and their applicability in COVID-19 drug discovery. These studies employ computational calculations and molecular docking to evaluate the compounds' efficacy, underscoring the critical role of chemical synthesis in addressing global health challenges (Fahim & Ismael, 2021).